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Compound of Interest

Compound Name: Methyl o-tolyl sulfide

Cat. No.: B076835

Essential Safety and Handling Guide for Methyl
o-tolyl sulfide

This guide provides immediate and essential safety protocols for laboratory personnel handling
Methyl o-tolyl sulfide. Given the absence of a specific Safety Data Sheet (SDS) for Methyl o-
tolyl sulfide, the following procedures are based on data from closely related compounds,
such as Methyl p-tolyl sulfide and other flammable organosulfur compounds. Researchers
should handle this chemical with caution and adhere to these guidelines to minimize risk.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table outlines the required
equipment for handling Methyl o-tolyl sulfide.
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. . Specifications and
Body Part Protective Equipment .
Rationale

Nitrile, neoprene, or butyl
rubber gloves are
recommended to protect
against skin contact. Always
Hands Chemical-resistant gloves inspect gloves for integrity
before use and dispose of
contaminated gloves in
accordance with laboratory

procedures.[1]

Wear tightly fitting safety
goggles to protect against

Eyes/Face Safety goggles or a face shield  splashes.[2] A face shield may
be worn for additional

protection.

A standard laboratory coat

) should be worn. For tasks with
Laboratory coat or chemical- ] ) )
Body ] a higher risk of splashing, a
resistant apron _ _
chemical-resistant apron or

suit is advised.

Handle Methyl o-tolyl sulfide in
a well-ventilated area,
preferably within a chemical
fume hood, to minimize
inhalation of vapors. If a fume

Respiratory Fume hood or respirator hood is not available or
ventilation is inadequate, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors should be
used.[3]

Operational Plan
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Adherence to a strict operational protocol is essential for safety when handling Methyl o-tolyl
sulfide.

1. Preparation:

e Ensure a chemical fume hood is operational.

o Assemble all necessary PPE as detailed in the table above.

o Locate the nearest eyewash station and safety shower before beginning work.
e Have spill control materials (e.g., absorbent pads, sand) readily available.

2. Handling:

e Ground all equipment to prevent static discharge, as vapors may form explosive mixtures
with air.

o Use spark-proof tools.

o Keep the container tightly closed when not in use and store in a cool, well-ventilated area
away from heat and ignition sources.

» Avoid contact with skin, eyes, and clothing.[2]

» Do not eat, drink, or smoke in the handling area.[1]

3. Disposal Plan:

o Dispose of Methyl o-tolyl sulfide and any contaminated materials as hazardous waste.[1]

» Waste containers must be clearly labeled as "Hazardous Waste" and include the full
chemical name.

¢ Do not mix with other waste streams.

o Follow all local, state, and federal regulations for hazardous waste disposal.[4]
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First Aid Measures

Immediate action is crucial in the event of exposure.

Exposure Route First Aid Procedure

Move the individual to fresh air immediately. If
) breathing is difficult, administer oxygen. If
Inhalation _ _ o
breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

Immediately remove all contaminated clothing.
) Rinse the affected skin area with copious
Skin Contact .
amounts of water for at least 15 minutes. If

irritation persists, seek medical attention.

Immediately flush the eyes with plenty of water
for at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
) have them drink one or two glasses of water.
Ingestion ) )
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Quantitative Data Summary

The following table summarizes key quantitative data for the closely related compound, Methyl
p-tolyl sulfide, which may be similar to Methyl o-tolyl sulfide.
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Property Value

Molecular Formula CsH10S

Molecular Weight 138.23 g/mol

Boiling Point 52-54 °C / 1 mmHg[3]
Density 1.027 g/mL at 25 °C[3]

Flash Point 85 °C (185 °F) - closed cup[3]

Experimental Workflow
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Safe Handling Workflow for Methyl o-tolyl sulfide

Preparation
- Verify fume hood
- Assemble PPE
- Locate safety equipment
- Prepare spill kit

;

Handling
- Work in fume hood
- Ground equipment
- Use spark-proof tools
- Keep container closed

/
/

/
/ .
,//In case of spill

¥

Spill Response
- Evacuate area
- Alert supervisor After use

- Use spill kit

- Ventilate area

\

Waste Disposal
- Collect in labeled container
- Do not mix waste
- Follow regulations

:

Decontamination

- Clean work area
- Remove PPE correctly
- Wash hands thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl o-tolyl sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Methyl o-
tolyl sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076835#personal-protective-equipment-for-handling-
methyl-o-tolyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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